![molecular formula C6H14ClNO B189878 2,2-Dimethylmorpholine hydrochloride CAS No. 167946-94-3](/img/structure/B189878.png)
2,2-Dimethylmorpholine hydrochloride
Overview
Description
“2,2-Dimethylmorpholine hydrochloride” is a chemical compound with the molecular formula C6H14ClNO . It is used for research and development purposes .
Molecular Structure Analysis
The molecular weight of “this compound” is 151.64 . The InChI code is 1S/C6H13NO.ClH/c1-6(2)5-7-3-4-8-6;/h7H,3-5H2,1-2H3;1H
.
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 151.63 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . It is a solid at room temperature .
Scientific Research Applications
Mannich Bases derived from 3-Pipecoline, 4-Pipecoline, and 2,6-Dimethylmorpholine were used to synthesize various bases, with their hydrochlorides tested for solubility in different mediums (Sun, 1962).
3,3-Dimethylmorpholine-2,5-diones and their derivatives were synthesized, which involved coupling of 2,2-dimethyl-2H-azirin-3-amines with 2-hydroxyalkanoic acids (Mawad et al., 2010).
The development of an orally active, water-soluble neurokinin-1 receptor antagonist that incorporates 2,2-Dimethylmorpholine hydrochloride, demonstrating effectiveness in pre-clinical tests relevant to emesis and depression (Harrison et al., 2001).
Preparation of 2,6-Dimethylmorpholine from diisopropanolamine and concentrated phosphoric acid, highlighting an efficient synthesis method (Huang Xiao-shan, 2009).
Study on the proton magnetic resonance of cyclic compounds including commercial 2,6-dimethylmorpholine, which involved the separation of cis- and trans-isomers and analysis of their PMR spectra (Booth & Gidley, 1965).
Synthesis of 2-(2-fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride from 2-bromo-1-(2-fluorophenyl)-1-propanone, demonstrating a divergent synthetic method with high yield (Tan Bin, 2010).
Safety and Hazards
properties
IUPAC Name |
2,2-dimethylmorpholine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-6(2)5-7-3-4-8-6;/h7H,3-5H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVMNSNLWMCMOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCCO1)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60621891 | |
Record name | 2,2-Dimethylmorpholine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60621891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
167946-94-3 | |
Record name | 2,2-Dimethylmorpholine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60621891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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